Cas no 173282-21-8 (4-amino-2,2-difluoropentanedioic acid)

• Product Name: 4-amino-2,2-difluoropentanedioic acid
• CAS No: 173282-21-8
• MF: C₅H₇F₂NO₄
• MW: 183.11018872261
• MDL: MFCD01320705
• CID: 1065662
• PubChem ID: 2736975
• Update Time: 2025-05-19

4-amino-2,2-difluoropentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-2,2-difluoropentanedioic acid
• 4,4-Difluoroglutamic acid
• 4-Amino-2,2-difluoropentanedioic acid
• DL-4,4-DIFLUOROGLUTAMIC ACID
• DL-4,4'-Biphenylylenbis(dithiocarbonsaeure)-bis(1-carboxyethylester)
• Propanoic acid,2,2'-[[1,1'-biphenyl]-4,4'-diylbis(carbonothioylthio)]bis
• 4-amino-2,2-difluoropentanedioic acid
• LLRDKDQMMRICLM-UHFFFAOYSA-N
• AKOS005259201
• starbld0018713
• AS-82500
• C5H7F2NO4
• 173282-21-8
• 4-difluoroglutamic acid
• D74881
• MFCD01320705
• EN300-295828
• 4,4-Difluoro-D,L-glutamic acid (H-DL-Glu(4,4-diF)-OH)
• SCHEMBL2263477
• CS-0089396
• 4,4-Difluoro-DL-glutamic acid

• MDL： MFCD01320705
• Inchi： 1S/C5H7F2NO4/c6-5(7,4(11)12)1-2(8)3(9)10/h2H,1,8H2,(H,9,10)(H,11,12)
• InChI Key： LLRDKDQMMRICLM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC(C(=O)O)N)F

Computed Properties

• Exact Mass: 183.03400
• Monoisotopic Mass: 183.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.587±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (120 g/l) (25 º C),
• PSA: 100.62000
• LogP: 0.20860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-2,2-difluoropentanedioic acid

Introduction to 4-amino-2,2-difluoropentanedioic acid (CAS No. 173282-21-8) and Its Emerging Applications in Chemical Biology

4-amino-2,2-difluoropentanedioic acid, identified by the Chemical Abstracts Service (CAS) number 173282-21-8, is a fluorinated dicarboxylic acid derivative that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a central five-carbon backbone with two fluorine atoms at the 2-position and an amino group at the 4-position, exhibits distinct reactivity and bioactivity that make it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 4-amino-2,2-difluoropentanedioic acid (CAS No. 173282-21-8) imparts a high degree of versatility, enabling its incorporation into various pharmacophores and functional motifs. The presence of both carboxylic acid groups and an amino group provides multiple sites for chemical modification, allowing for the synthesis of conjugates, derivatives, and analogs with tailored biological activities. Furthermore, the fluorine atoms introduce electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule, making it particularly useful in designing selective inhibitors or probes.

In recent years, 4-amino-2,2-difluoropentanedioic acid (CAS No. 173282-21-8) has been explored in several cutting-edge research areas within chemical biology. One notable application lies in the development of enzyme inhibitors, where its structural features have been leveraged to target specific metabolic pathways. For instance, studies have demonstrated its potential as a scaffold for inhibiting enzymes involved in glycolysis and tricarboxylic acid (TCA) cycle enzymes, which are critical for energy metabolism. The fluorinated moiety enhances binding interactions with enzyme active sites, leading to improved potency and selectivity.

Another emerging area of interest is the use of 4-amino-2,2-difluoropentanedioic acid (CAS No. 173282-21-8) in medicinal chemistry for designing novel therapeutic agents. Researchers have highlighted its role in developing small-molecule inhibitors targeting inflammatory pathways and cancer-related signaling cascades. The compound’s ability to undergo further derivatization has enabled the creation of libraries of compounds with diverse pharmacological profiles. These derivatives have shown promise in preclinical studies as potential candidates for treating chronic inflammatory diseases and certain types of cancer.

The synthesis of 4-amino-2,2-difluoropentanedioic acid (CAS No. 173282-21-8) presents unique challenges due to the stability and reactivity of the fluorinated backbone. Advanced synthetic methodologies, including fluorination techniques such as electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic advances have not only facilitated access to the compound but also paved the way for exploring its derivatives in drug discovery programs.

Recent computational studies have further elucidated the structural properties of 4-amino-2,2-difluoropentanedioic acid (CAS No. 173282-21-8), providing insights into its interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have revealed that the fluorine atoms play a crucial role in stabilizing protein-ligand complexes through hydrophobic interactions and electrostatic effects. This understanding has guided the optimization of lead compounds toward higher efficacy and lower toxicity profiles.

The versatility of 4-amino-2,2-difluoropentanedioic acid (CAS No. 173282-21-8) extends beyond pharmaceutical applications into materials science. Its ability to form coordination complexes with metal ions has been exploited in designing catalysts for organic transformations. These metal complexes exhibit enhanced catalytic activity in reactions such as cross-coupling and oxidation processes, which are pivotal in industrial chemical synthesis.

In conclusion,4-amino-2,2-difluoropentanedioic acid (CAS No. 173282-21-8) represents a promising compound with broad utility across multiple domains of chemical biology and material science. Its unique structural features enable diverse applications in drug discovery, enzyme inhibition, catalysis, and material design. As research continues to uncover new synthetic pathways and biological functions,4-amino-2,2-difluoropentanedioic acid is poised to remain at the forefront of innovation in these fields.